Cas no 1361741-66-3 (2-Fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361741-66-3
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4920534
• Update Time: 2025-10-30

2-Fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-5-1-7(10(14)9(13)2-5)8-3-6(17)4-16-11(8)15/h1-4,17H
• InChI Key： RZGGLSIZGLYTFQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=C(C=1)O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine

Introduction to 2-Fluoro-5-Hydroxy-3-(2,3,5-Trichlorophenyl)Pyridine (CAS No. 1361741-66-3)

The compound 2-fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine, with the CAS number 1361741-66-3, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery and agrochemicals.

The molecular structure of 2-fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine consists of a pyridine ring substituted with a fluorine atom at position 2, a hydroxyl group at position 5, and a trichlorophenyl group at position 3. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to construct the trichlorophenyl-substituted pyridine framework. These methods not only enhance the scalability of production but also pave the way for further structural modifications to optimize biological activity.

In terms of biological activity, 2-fluoro-5-hydroxy-3-(2,3,5-trichlorophenyl)pyridine has shown potential as an agrochemical agent. Studies have demonstrated its effectiveness as a herbicide and fungicide due to its ability to inhibit key enzymatic pathways in plant pathogens. Moreover, preliminary pharmacological evaluations suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development.

The integration of computational chemistry tools has significantly contributed to understanding the mechanism of action of this compound. Molecular docking studies have revealed that the trichlorophenyl group plays a critical role in binding to target proteins, while the hydroxyl and fluorine substituents modulate the molecule's solubility and bioavailability.

In conclusion, CAS No. 1361741-66-